N-[4-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-methoxybenzamide

• Molecular Formula: C20H22ClN3O3
• Molecular Weight: 387.9 g/mol
• IUPAC Name: N-[4-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-methoxybenzamide
• InChI: InChI=1S/C20H22ClN3O3/c1-14(25)23-9-11-24(12-10-23)19-8-5-16(13-18(19)21)22-20(26)15-3-6-17(27-2)7-4-15/h3-8,13H,9-12H2,1-2H3,(H,22,26)
• InChI Key: USDADJQPCCLGKQ-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)OC)Cl

Description

N-[4-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-methoxybenzamide, commonly known as ACPCA, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. ACPCA is a synthetic compound that belongs to the class of benzamides, which are widely used in medicinal chemistry and pharmacology.

Mechanism of Action

The mechanism of action of ACPCA involves its binding to the GluK1 subtype of kainate receptors in the brain. This binding results in the inhibition of the receptor's function, which leads to a reduction in synaptic transmission and plasticity. This mechanism has been shown to have potential therapeutic implications for the treatment of various neurological disorders.
Biochemical and Physiological Effects:
ACPCA has been shown to have a number of biochemical and physiological effects in the brain. These include the inhibition of synaptic transmission, the reduction of neuronal excitability, and the modulation of synaptic plasticity. These effects are mediated through the selective inhibition of the GluK1 subtype of kainate receptors.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ACPCA in lab experiments is its selectivity for the GluK1 subtype of kainate receptors. This allows for more precise and targeted experiments, which can lead to a better understanding of the role of these receptors in various neurological disorders. However, one of the limitations of using ACPCA is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are a number of potential future directions for research on ACPCA. One area of interest is its potential therapeutic applications for the treatment of various neurological disorders. Further research is needed to fully understand the mechanisms of action of ACPCA and its potential efficacy in clinical settings. Additionally, there is potential for the development of new compounds based on the structure of ACPCA that may have improved solubility and selectivity for kainate receptors.

Synthesis Methods

The synthesis of ACPCA involves a multi-step process that starts with the reaction of 4-methoxybenzoyl chloride with 4-acetylpiperazine in the presence of a base. This results in the formation of an intermediate, which is then reacted with 3-chloroaniline to yield ACPCA. The overall yield of this process is around 35-40%.

Scientific Research Applications

ACPCA has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is its use as a selective inhibitor of the GluK1 subtype of kainate receptors in the brain. Kainate receptors are a type of ionotropic glutamate receptor that play a crucial role in the regulation of synaptic transmission and plasticity in the brain. ACPCA has been shown to selectively inhibit the GluK1 subtype of kainate receptors, which has potential therapeutic implications for the treatment of various neurological disorders such as epilepsy, stroke, and chronic pain.